Cas no 2680544-95-8 (2-Acetamido-3-(methylsulfanyl)butanoic acid)

• Product Name: 2-Acetamido-3-(methylsulfanyl)butanoic acid
• CAS No: 2680544-95-8
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 5646316
• PubChem ID: 165915481
• Update Time: 2025-06-23

2-Acetamido-3-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680544-95-8
• EN300-28271799
• 2-acetamido-3-(methylsulfanyl)butanoic acid
• 2-Acetamido-3-(methylsulfanyl)butanoic acid

• Inchi： 1S/C7H13NO3S/c1-4(12-3)6(7(10)11)8-5(2)9/h4,6H,1-3H3,(H,8,9)(H,10,11)
• InChI Key： IPUMUSBDQLTMBR-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-Acetamido-3-(methylsulfanyl)butanoic acid

2-Acetamido-3-(methylsulfanyl)butanoic Acid: A Comprehensive Overview

2-Acetamido-3-(methylsulfanyl)butanoic acid (CAS No. 2680544-95-8) is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, also referred to as N-acetyl-3-methylthiobutanoic acid, belongs to the class of sulfur-containing amino acids and has been extensively studied for its role in biological systems and synthetic chemistry.

The molecular structure of 2-Acetamido-3-(methylsulfanyl)butanoic acid is characterized by an acetyl group attached to the amino moiety at position 2 and a methylsulfanyl group at position 3 of the butanoic acid backbone. This configuration imparts the compound with distinctive chemical and physical properties, making it a valuable molecule in both academic research and industrial applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, including peptides and antibiotics.

One of the most notable aspects of 2-Acetamido-3-(methylsulfanyl)butanoic acid is its ability to participate in various biochemical pathways. Researchers have demonstrated that this compound can serve as a substrate for enzymes involved in sulfur metabolism, particularly in processes related to methionine biosynthesis. Its role in these pathways has been extensively explored using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, providing deeper insights into its metabolic fate and functional significance.

In terms of synthetic applications, 2-Acetamido-3-(methylsulfanyl)butanoic acid has been utilized as an intermediate in the construction of complex molecules with therapeutic potential. For instance, recent advancements in peptide synthesis have leveraged this compound to design novel bioactive agents with enhanced stability and bioavailability. Its sulfur-containing group contributes to the formation of disulfide bonds, which are critical for maintaining the tertiary structure of proteins and peptides.

The pharmacological properties of 2-Acetamido-3-(methylsulfanyl)butanoic acid have also been a focal point of recent investigations. Studies conducted on cellular models have revealed its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound may hold promise as a lead molecule for developing anti-inflammatory and antioxidant agents. Furthermore, its potential role in neuroprotection has been explored, with preliminary results indicating its ability to mitigate neuronal damage induced by oxidative stress.

From an environmental perspective, 2-Acetamido-3-(methylsulfanyl)butanoic acid has been studied for its biodegradability and ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This characteristic makes it a more sustainable choice compared to other synthetic compounds with longer environmental lifespans.

In conclusion, 2-Acetamido-3-(methylsulfanyl)butanoic acid (CAS No. 2680544-95-8) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in understanding its biological and synthetic roles, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to the development of innovative solutions in medicine, biotechnology, and beyond.